Cas no 155233-31-1 (Moiramide B)
Moiramide B is a bioactive secondary metabolite produced by certain strains of Pseudomonas fluorescens. This lipopeptide compound exhibits notable antimicrobial properties, particularly against Gram-positive bacteria, making it a subject of interest in antibiotic research. Its mechanism of action involves disrupting bacterial cell membranes, leading to cell lysis. Moiramide B also demonstrates potential as an antifungal agent, broadening its applicability in microbial control. Structurally, it features a cyclic peptide core linked to a fatty acid chain, contributing to its amphiphilic character and membrane-targeting activity. Its stability under physiological conditions and selective toxicity enhance its suitability for further pharmacological exploration. Research continues to evaluate its efficacy and safety for therapeutic use.

Moiramide B structure
Product name:Moiramide B
Moiramide B Chemical and Physical Properties
Names and Identifiers
-
- Benzenepropanamide,N-[(1S)-2-methyl-1-[[(3R,4S)-4-methyl-2,5-dioxo-3-pyrrolidinyl]carbonyl]propyl]-b-[[(2E,4E)-1-oxo-2,4-hexadien-1-yl]amino]-,(bS)-
- Benzenepropanamide,N-[(1S)-2-methyl-1-[[(3R,4S)-4-methyl-2,5-dioxo-3-pyrrolidinyl]carbonyl]propyl]-b-[[(2E,4E)-1-oxo-2,4-hexa
- Benzenepropanamide,N-[(1S)-2-methyl-1-[[(3R,4S)-4-methyl-2,5-dioxo-3-pyrrolidinyl]carbonyl]propyl]-b-[[(2E,4E)-1-oxo-2,4-hexadienyl]amino]-,(bS)- (9CI)
- Benzenepropanamide,N-[2-methyl-1-[(4-methyl-2,5-dioxo-3-pyrrolidinyl)carbonyl]propyl]-b-[(1-oxo-2,4-hexadienyl)amino]-,[3R-[3a[S*[S*(E,E)]],4b]]-
- Moiramide B
- (2E,4E)-Hexa-2,4-dienoic acid {(S)-2-[(S)-2-methyl-1-((3R,4S)-4-methyl-2,5-dioxo-pyrrolidine-3-carbonyl)-propylcarbamoyl]-1-phenyl-ethyl}-amide
- N-[3-[[3-methyl-1-(4-methyl-2,5-dioxopyrrolidin-3-yl)-1-oxobutan-2-yl]amino]-3-oxo-1-phenylpropyl]hexa-2,4-dienamide
- 155233-31-1
- HY-16943
- CHEMBL181839
- (2E,4E)-N-[(1S)-3-[[(2S)-3-methyl-1-[(3R,4S)-4-methyl-2,5-dioxopyrrolidin-3-yl]-1-oxobutan-2-yl]amino]-3-oxo-1-phenylpropyl]hexa-2,4-dienamide
- SCHEMBL310176
- CS-0012988
- CHEBI:177727
- Q27467819
- BCP19549
-
- Inchi: InChI=1S/C25H31N3O5/c1-5-6-8-13-19(29)26-18(17-11-9-7-10-12-17)14-20(30)27-22(15(2)3)23(31)21-16(4)24(32)28-25(21)33/h5-13,15-16,18,21-22H,14H2,1-4H3,(H,26,29)(H,27,30)(H,28,32,33)/b6-5+,13-8+/t16-,18-,21+,22-/m0/s1
- InChI Key: WMLLJSBRSSYYPT-PQUJRENYSA-N
- SMILES: C/C=C/C=C/C(N[C@H](C1=CC=CC=C1)CC(N[C@H](C([C@H]2[C@@H](C(NC2=O)=O)C)=O)C(C)C)=O)=O
Computed Properties
- Exact Mass: 453.22637110g/mol
- Monoisotopic Mass: 453.22637110g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 33
- Rotatable Bond Count: 12
- Complexity: 811
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 4
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 2
- XLogP3: 2.4
- Topological Polar Surface Area: 121Ų
Moiramide B Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
TRC | M155235-0.5mg |
Moiramide B |
155233-31-1 | 0.5mg |
$ 170.00 | 2022-06-04 | ||
TRC | M155235-.5mg |
Moiramide B |
155233-31-1 | 5mg |
$207.00 | 2023-05-18 | ||
TRC | M155235-5mg |
Moiramide B |
155233-31-1 | 5mg |
$1642.00 | 2023-05-18 | ||
TRC | M155235-25mg |
Moiramide B |
155233-31-1 | 25mg |
$ 11200.00 | 2023-09-07 | ||
TRC | M155235-2.5mg |
Moiramide B |
155233-31-1 | 2.5mg |
$953.00 | 2023-05-18 |
Moiramide B Related Literature
-
Marie-Laure Hisette,Paula Haddad,Thomas Gisler,Carlos Manuel Marques,André Pierre Schröder Soft Matter, 2008,4, 828-832
-
Zhenyuan Ji,Guoxing Zhu,Chaojun Chen,Kangmin Chen,Ren Bu,Limin Yang CrystEngComm, 2015,17, 2517-2522
-
Lei Li,Fangjian Shang,Li Wang,Supeng Pei,Yongming Zhang Energy Environ. Sci., 2010,3, 114-116
-
J. Halter,T. Gloor,B. Amoroso,F. N. Büchi Phys. Chem. Chem. Phys., 2019,21, 13126-13134
155233-31-1 (Moiramide B) Related Products
- 1523618-18-9(6-(Aminomethyl)pyrimidin-4-amine dihydrochloride)
- 478518-87-5(N-1-13CAcetyl-D-glucosamine)
- 2201540-39-6(N-[3-[4-(4-Fluoro-2-methylphenyl)piperidin-1-yl]-3-oxopropyl]prop-2-enamide)
- 866866-15-1(N-(4-ethylphenyl)-2-{5-(4-methylbenzenesulfonyl)-6-oxo-1,6-dihydropyrimidin-2-ylsulfanyl}acetamide)
- 1040085-98-0(Di-Norbudesonide(Mixture of Diastereomers))
- 1807262-18-5(4-Bromo-2-fluoro-3-nitrobenzenesulfonyl chloride)
- 2177060-85-2(2-(2-methoxyphenyl)-1-[3-(2H-1,2,3-triazol-2-yl)azetidin-1-yl]ethan-1-one)
- 953985-48-3(2-(4-fluorophenyl)-N-2-oxo-2-(2-phenylmorpholin-4-yl)ethylacetamide)
- 1049753-61-8(4,5,6,7,8,9-Hexahydrocyclooctad1,3thiazol-2-amine Hydrobromide)
- 1428901-15-8(3-(2-methylpropyl)azetidin-3-ol)
Recommended suppliers
Amadis Chemical Company Limited
(CAS:155233-31-1)Moiramide B

Purity:99%
Quantity:1mg
Price ($):1158.0